Cas no 1638763-37-7 (5-Bromo-2-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 5-Bromo-2-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 1638763-37-7
• MF: C₇H₅BrClN₃
• MW: 246.491698980331
• MDL: MFCD27987407
• CID: 4610250
• Update Time: 2025-11-01

5-Bromo-2-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine
• 5-bromo-2-chloro-7-methylpyrrolo[2,3-d]pyrimidine
• SB14100
• P14401
• 7H-Pyrrolo[2,3-d]pyrimidine, 5-bromo-2-chloro-7-methyl-

• MDL： MFCD27987407
• Inchi： 1S/C7H5BrClN3/c1-12-3-5(8)4-2-10-7(9)11-6(4)12/h2-3H,1H3
• InChI Key： RCDUZNLBGZBHII-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)C2C1=CN=C(N=2)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• XLogP3: 2.3
• Topological Polar Surface Area: 30.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines

Additional information on 5-Bromo-2-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine

Introduction to 5-Bromo-2-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 1638763-37-7)

5-Bromo-2-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine, identified by its CAS number 1638763-37-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the pyrrolopyrimidine class, a scaffold that is widely recognized for its role in the development of various therapeutic agents, particularly those targeting cancer and inflammatory diseases.

The structural composition of 5-Bromo-2-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine features a fused pyrrole and pyrimidine ring system, which is further functionalized with bromo and chloro substituents at the 5th and 2nd positions, respectively, and a methyl group at the 7th position. This specific arrangement of functional groups makes it a valuable intermediate in synthetic chemistry, enabling further derivatization to produce more complex molecules with tailored biological properties.

In recent years, there has been a surge in research focused on developing novel pyrrolopyrimidine derivatives as pharmacological agents. The presence of halogen atoms in 5-Bromo-2-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine enhances its reactivity, making it an ideal candidate for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing more intricate molecular architectures, which can lead to the discovery of new drugs with improved efficacy and reduced side effects.

One of the most compelling aspects of 5-Bromo-2-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine is its potential as an anti-cancer agent. Pyrrolopyrimidine derivatives have been extensively studied for their ability to inhibit kinases and other enzymes involved in tumor growth and progression. For instance, compounds analogous to this scaffold have shown promising results in preclinical studies by targeting pathways such as the PI3K/Akt/mTOR axis and the MAPK/ERK pathway. The bromo and chloro substituents on 5-Bromo-2-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine can be readily modified through palladium-catalyzed cross-coupling reactions to introduce diverse pharmacophores, thereby expanding its therapeutic potential.

Moreover, the methyl group at the 7th position of 5-Bromo-2-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine contributes to its binding affinity by enhancing interactions with biological targets. This feature has been exploited in the design of kinase inhibitors, where the methyl group can form critical hydrophobic interactions or π-stacking interactions with residues in the active site of the target enzyme. Such interactions are crucial for achieving high selectivity and potency in drug design.

Recent advancements in computational chemistry have also facilitated the rational design of derivatives based on 5-Bromo-2-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine. Molecular docking studies have been employed to predict binding modes and optimize lead compounds for better pharmacokinetic profiles. These computational approaches have complemented experimental efforts by providing insights into structure-activity relationships (SARs), guiding the synthesis of more effective candidates.

The pharmaceutical industry has taken notice of the synthetic utility and biological promise of 5-Bromo-2-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine. Several companies have included this compound in their libraries for drug discovery programs, recognizing its potential as a building block for next-generation therapeutics. Its versatility allows for rapid screening and optimization campaigns, expediting the development process from hit identification to clinical candidates.

In conclusion, 5-Bromo-2-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 1638763-37-7) represents a significant advancement in medicinal chemistry. Its unique structural features make it an excellent intermediate for synthesizing novel bioactive molecules, particularly those targeting cancer-related pathways. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of future pharmaceuticals.